4-(4-Chlorophenyl)pyrimidine-2-thiol
Overview
Description
4-(4-Chlorophenyl)pyrimidine-2-thiol (4-CPPT) is a synthetic compound that has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, biochemistry, and physiology. 4-CPPT is a unique molecule due to its combination of sulfur and chlorine atoms in the same ring structure. This combination of atoms makes 4-CPPT a potentially useful molecule in a variety of laboratory experiments and research projects.
Scientific Research Applications
Anticancer and Antitumor Applications :
- Pyrimidine derivatives clubbed with thiazolidin-4-one, like compound 2 (NSC: 765735), have shown remarkable growth inhibition in cancer cell lines, particularly lung cancer (HOP-92), suggesting potential as a lead compound for new anticancer agents (Rashid et al., 2014).
- 2-Amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines have been synthesized as potential inhibitors of thymidylate synthase (TS) and show promising results as antitumor agents (Gangjee et al., 1996).
Antimicrobial Activity :
- Various derivatives of 4-(4-Chlorophenyl)pyrimidine-2-thiol have been studied for their antimicrobial effects. For instance, some derivatives showed significant inhibition on bacterial and fungal growth (Akbari et al., 2008).
Anti-Inflammatory Agents :
- Thieno[2,3-d]pyrimidine derivatives have been noted for their anti-inflammatory activities, suggesting a potential role in medical treatment for inflammation (Tolba et al., 2018).
Analytical Chemistry Applications :
- In the realm of analytical chemistry, pyrimidine-2-thiols, including this compound derivatives, have been reported as good analytical reagents for the spectrophotometric determination of metal ions like bismuth(III) (Gaikwad et al., 2005).
Nonlinear Optical Properties :
- The importance of pyrimidine derivatives extends to non-linear optics (NLO) fields. Derivatives of 4-thiopyrimidines have been studied for their NLO properties, indicating their potential use in optoelectronic and high-tech applications (Hussain et al., 2020).
Future Directions
The future directions for research on “4-(4-Chlorophenyl)pyrimidine-2-thiol” and similar compounds could include further exploration of their synthesis methods, investigation of their chemical reactions, elucidation of their mechanisms of action, and assessment of their physical and chemical properties. Additionally, their safety profiles and potential hazards should be thoroughly evaluated. These compounds could also be studied for their potential applications in various fields, such as medicine and industry .
Properties
IUPAC Name |
6-(4-chlorophenyl)-1H-pyrimidine-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2S/c11-8-3-1-7(2-4-8)9-5-6-12-10(14)13-9/h1-6H,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWKIWOOKHPWUIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=NC(=S)N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00370957 |
Source
|
| Record name | 4-(4-chlorophenyl)pyrimidine-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00370957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
26.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26728568 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
175203-08-4 |
Source
|
| Record name | 4-(4-Chlorophenyl)-2(1H)-pyrimidinethione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175203-08-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(4-chlorophenyl)pyrimidine-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00370957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(4-CHLOROPHENYL)-2-PYRIMIDINETHIOL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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